Cas no 1702151-67-4 (2-Fluoro-5-(sulfanylmethyl)benzonitrile)

• Product Name: 2-Fluoro-5-(sulfanylmethyl)benzonitrile
• CAS No: 1702151-67-4
• MF: C₈H₆FNS
• MW: 167.203343868256
• CID: 5695338
• PubChem ID: 107937137
• Update Time: 2025-05-25

2-Fluoro-5-(sulfanylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 1702151-67-4
• 2-Fluoro-5-(sulfanylmethyl)benzonitrile
• EN300-1288926
• Benzonitrile, 2-fluoro-5-(mercaptomethyl)-

• Inchi： 1S/C8H6FNS/c9-8-2-1-6(5-11)3-7(8)4-10/h1-3,11H,5H2
• InChI Key： GTKPUSVGYIMYFA-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=C(C#N)C=1)F

Computed Properties

• Exact Mass: 167.02049853g/mol
• Monoisotopic Mass: 167.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 279.5±25.0 °C(Predicted)
• pka: 9.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Fluoro-5-(sulfanylmethyl)benzonitrile

Introduction to 2-Fluoro-5-(sulfanylmethyl)benzonitrile (CAS No. 1702151-67-4)

2-Fluoro-5-(sulfanylmethyl)benzonitrile, identified by the chemical abstracts service number 1702151-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzonitrile class, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The introduction of a fluorine atom at the 2-position and a sulfanylmethyl group at the 5-position imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 2-Fluoro-5-(sulfanylmethyl)benzonitrile contribute to its potential utility in drug discovery. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic properties of therapeutic agents. Additionally, the sulfanylmethyl group introduces a reactive site that can be further functionalized, allowing for the construction of more complex molecular architectures.

In recent years, there has been a growing interest in fluorinated benzonitriles due to their diverse applications in medicinal chemistry. For instance, studies have demonstrated that fluorine substitution can improve the bioavailability and selectivity of small-molecule drugs. The compound 2-Fluoro-5-(sulfanylmethyl)benzonitrile is no exception, offering a versatile scaffold for the development of novel pharmacophores.

One of the most compelling aspects of 2-Fluoro-5-(sulfanylmethyl)benzonitrile is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug design strategies, researchers aim to develop inhibitors that exhibit high specificity and potency. The sulfanylmethyl group provides a handle for further derivatization, enabling the creation of molecules that can selectively target particular kinase isoforms.

Furthermore, the nitrile group in 2-Fluoro-5-(sulfanylmethyl)benzonitrile can be hydrolyzed to form an amide or carboxylic acid, depending on reaction conditions. This reactivity makes it an attractive building block for constructing peptide mimetics and other peptidomimetic drugs. Such molecules have shown promise in targeting protein-protein interactions, which are difficult to address with traditional small-molecule drugs.

Recent advancements in computational chemistry have also highlighted the importance of 2-Fluoro-5-(sulfanylmethyl)benzonitrile in drug design. Molecular modeling studies suggest that fluorine substitution can enhance binding interactions with biological targets by increasing lipophilicity and reducing polar surface area. These insights have guided the development of novel synthetic routes to optimize the properties of fluorinated benzonitriles.

The sulfanylmethyl group in 2-Fluoro-5-(sulfanylmethyl)benzonitrile also opens up possibilities for exploring its role in metal chelation therapy. Sulfur-containing compounds are known to form stable complexes with transition metals, which can be exploited for therapeutic purposes. For example, platinum-based chemotherapeutic agents rely on metal coordination for their cytotoxic effects. The reactivity of the sulfanylmethyl group suggests that derivatives of this compound could serve as precursors for designing metal complexes with enhanced anticancer properties.

In conclusion, 2-Fluoro-5-(sulfanylmethyl)benzonitrile (CAS No. 1702151-67-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated benzonitriles, compounds like this one are likely to play an increasingly important role in drug discovery and development.